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Compound of Interest

Compound Name: Dehydro Felodipine-d3

Cat. No.: B12302599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial sources for

Dehydro Felodipine-d3, a critical internal standard for the quantitative analysis of the calcium

channel blocker, Felodipine. This document is intended to assist researchers, scientists, and

drug development professionals in sourcing this compound and in understanding its application

in bioanalytical methodologies.

Introduction to Dehydro Felodipine-d3
Dehydro Felodipine-d3 is the deuterated analog of Dehydro Felodipine, the primary

metabolite of Felodipine. Its chemical name is 5-O-ethyl 3-O-(trideuteriomethyl) 4-(2,3-

dichlorophenyl)-2,6-dimethylpyridine-3,5-dicarboxylate, and its CAS number is 1189916-52-6.

The incorporation of three deuterium atoms provides a distinct mass difference from the

endogenous metabolite, making it an ideal internal standard for mass spectrometry-based

quantification assays, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The use of a stable isotope-labeled internal standard is crucial for correcting for variations in

sample preparation and instrument response, thereby ensuring the accuracy and precision of

analytical results.

Commercial Availability
A variety of chemical suppliers offer Dehydro Felodipine-d3 for research purposes. The

following table summarizes the key information for sourcing this compound. Please note that
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availability and product specifications are subject to change, and it is recommended to consult

the suppliers' websites for the most current information.

Supplier Catalog Number Purity
Available
Quantities

Toronto Research

Chemicals (TRC)
D229652 >98%

1 mg, 5 mg, 10 mg, 25

mg, 50 mg

MedChemExpress

(MCE)
HY-132657S >98%

1 mg, 5 mg, 10 mg, 25

mg, 50 mg, 100 mg

Santa Cruz

Biotechnology, Inc.
sc-219527 Not Specified 1 mg, 5 mg

Cayman Chemical
30123 (as (±)-

Felodipine-d5)
≥98% (Felodipine) 1 mg, 5 mg, 10 mg

LGC Standards
TRC-D229650-1MG,

-5MG, etc.
Not Specified 1 mg, 5 mg, 10 mg

Experimental Protocol: Quantification of Felodipine
in Human Plasma using LC-MS/MS with Dehydro
Felodipine-d3 as an Internal Standard
The following protocol is a representative example of how Dehydro Felodipine-d3 is utilized

as an internal standard for the quantification of Felodipine in a biological matrix. This method is

based on established bioanalytical techniques.[1][2][3]

Materials and Reagents
Felodipine analytical standard

Dehydro Felodipine-d3 (Internal Standard)

Human plasma (with anticoagulant, e.g., K2EDTA)

Acetonitrile (HPLC grade)
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Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

96-well plates or microcentrifuge tubes

Preparation of Standard and Quality Control (QC)
Solutions

Stock Solutions (1 mg/mL): Accurately weigh and dissolve Felodipine and Dehydro
Felodipine-d3 in methanol to prepare individual stock solutions.

Working Standard Solutions: Prepare serial dilutions of the Felodipine stock solution in 50:50

(v/v) acetonitrile:water to create calibration curve standards.

Internal Standard (IS) Working Solution: Dilute the Dehydro Felodipine-d3 stock solution

with 50:50 (v/v) acetonitrile:water to a final concentration of 50 ng/mL.

Quality Control (QC) Samples: Prepare QC samples at low, medium, and high

concentrations by spiking blank human plasma with the Felodipine working standard

solutions.

Sample Preparation (Protein Precipitation)
To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 20 µL of the

IS working solution (Dehydro Felodipine-d3).

Vortex mix for 10 seconds.

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex mix vigorously for 1 minute.

Centrifuge the samples at 4000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean 96-well plate or vials.
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Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in 200 µL of the mobile phase.

Vortex mix and centrifuge prior to injection.

LC-MS/MS Conditions
LC System: A high-performance liquid chromatography system capable of gradient elution.

Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient Elution:

0-0.5 min: 20% B

0.5-2.5 min: 20-90% B

2.5-3.0 min: 90% B

3.0-3.1 min: 90-20% B

3.1-4.0 min: 20% B

Flow Rate: 0.4 mL/min.

Injection Volume: 10 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source in positive ion mode.

MRM Transitions:

Felodipine: Q1 m/z 384.1 -> Q3 m/z 338.1
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Dehydro Felodipine-d3 (IS): Q1 m/z 385.2 -> Q3 m/z 340.1

Data Analysis
Construct a calibration curve by plotting the peak area ratio of Felodipine to the internal

standard (Dehydro Felodipine-d3) against the nominal concentration of the calibration

standards.

Use a weighted linear regression (1/x²) to fit the calibration curve.

Determine the concentration of Felodipine in the QC and unknown samples by interpolating

their peak area ratios from the calibration curve.

Experimental Workflow
The following diagram illustrates the general workflow for the quantification of Felodipine in a

biological sample using Dehydro Felodipine-d3 as an internal standard.

Sample Preparation LC-MS/MS Analysis Data Processing

Biological Sample
(e.g., Plasma)

Add Internal Standard
(Dehydro Felodipine-d3)

Protein Precipitation
(Acetonitrile) Centrifugation Supernatant Transfer Evaporation Reconstitution LC Separation

(C18 Column)
MS/MS Detection

(MRM) Peak Integration Calculate Peak Area Ratio
(Analyte/IS) Calibration Curve Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Sources and Analytical Applications of
Dehydro Felodipine-d3: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12302599#commercial-sources-for-dehydro-
felodipine-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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